(E)-4-Oxo-4-(2-oxo-3'-thiophen-2-ylspiro[1H-indole-3,5'-4H-pyrazole]-1'-yl)but-2-enoic acid
(E)-4-Oxo-4-(2-oxo-3'-thiophen-2-ylspiro[1H-indole-3,5'-4H-pyrazole]-1'-yl)but-2-enoic acid
Brand Name:
Vulcanchem
CAS No.:
929871-20-5
VCID:
VC0357346
InChI:
InChI=1S/C18H13N3O4S/c22-15(7-8-16(23)24)21-18(10-13(20-21)14-6-3-9-26-14)11-4-1-2-5-12(11)19-17(18)25/h1-9H,10H2,(H,19,25)(H,23,24)/b8-7+
SMILES:
C1C(=NN(C12C3=CC=CC=C3NC2=O)C(=O)C=CC(=O)O)C4=CC=CS4
Molecular Formula:
C18H13N3O4S
Molecular Weight:
367.4g/mol
(E)-4-Oxo-4-(2-oxo-3'-thiophen-2-ylspiro[1H-indole-3,5'-4H-pyrazole]-1'-yl)but-2-enoic acid
CAS No.: 929871-20-5
Main Products
VCID: VC0357346
Molecular Formula: C18H13N3O4S
Molecular Weight: 367.4g/mol
CAS No. | 929871-20-5 |
---|---|
Product Name | (E)-4-Oxo-4-(2-oxo-3'-thiophen-2-ylspiro[1H-indole-3,5'-4H-pyrazole]-1'-yl)but-2-enoic acid |
Molecular Formula | C18H13N3O4S |
Molecular Weight | 367.4g/mol |
IUPAC Name | (E)-4-oxo-4-(2-oxo-3'-thiophen-2-ylspiro[1H-indole-3,5'-4H-pyrazole]-1'-yl)but-2-enoic acid |
Standard InChI | InChI=1S/C18H13N3O4S/c22-15(7-8-16(23)24)21-18(10-13(20-21)14-6-3-9-26-14)11-4-1-2-5-12(11)19-17(18)25/h1-9H,10H2,(H,19,25)(H,23,24)/b8-7+ |
Standard InChIKey | WQJYUFZTPJGUNJ-BQYQJAHWSA-N |
Isomeric SMILES | C1C(=NN(C12C3=CC=CC=C3NC2=O)C(=O)/C=C/C(=O)O)C4=CC=CS4 |
SMILES | C1C(=NN(C12C3=CC=CC=C3NC2=O)C(=O)C=CC(=O)O)C4=CC=CS4 |
Canonical SMILES | C1C(=NN(C12C3=CC=CC=C3NC2=O)C(=O)C=CC(=O)O)C4=CC=CS4 |
PubChem Compound | 16416030 |
Last Modified | Nov 11 2021 |
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